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Compound of Interest

Compound Name: 2-Ethylhex-5-enal

Cat. No.: B14863040 Get Quote

Disclaimer: Specific handling and safety information for 2-Ethylhex-5-enal is not readily

available in public safety databases. The information provided below is based on the safety

profile of a structurally related compound, 2-Ethylhex-2-enal, and general best practices for

handling aliphatic aldehydes. Significant differences in toxicity and reactivity can exist between

isomers. Always refer to the manufacturer-provided Safety Data Sheet (SDS) for 2-Ethylhex-5-
enal before handling.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with aliphatic aldehydes like 2-Ethylhex-2-enal?

A1: Aliphatic aldehydes are generally considered hazardous materials. Key concerns include:

Skin and Eye Irritation: Direct contact can cause skin irritation and potentially serious eye

irritation.[1][2]

Allergic Skin Reaction: Some aldehydes may cause an allergic skin reaction (skin

sensitization).[1][2]

Respiratory Irritation: Inhalation of vapors may cause respiratory irritation.[2]

Flammability: Many aldehydes are flammable liquids and their vapors can form explosive

mixtures with air.[1][3]

Aquatic Toxicity: These chemicals can be harmful to aquatic life with long-lasting effects.[1]
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Q2: What Personal Protective Equipment (PPE) is required when working with 2-Ethylhex-2-

enal?

A2: A comprehensive PPE protocol is essential. The following are minimum recommendations

based on available data for similar compounds.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile, neoprene). Always inspect

gloves for integrity before use.[1]

Clothing: Wear impervious, flame-resistant clothing or a lab coat.[1]

Respiratory Protection: If working in a poorly ventilated area or if exposure limits are

exceeded, use a full-face respirator with an appropriate organic vapor cartridge.[1]

Q3: What should I do in case of accidental exposure to 2-Ethylhex-2-enal?

A3: Immediate action is critical. Follow these first-aid measures:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek medical

attention.[1][4]

Skin Contact: Remove all contaminated clothing at once. Wash the affected skin area with

soap and plenty of water. If skin irritation or a rash develops, seek medical attention.[1]

Eye Contact: Immediately flush eyes with large amounts of clean water for at least 15

minutes, holding the eyelids open. Consult a doctor.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Q4: How should I handle a spill of an aliphatic aldehyde?

A4:
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Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[1]

Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill. Do not use combustible materials like paper towels on large spills.

Cleanup: Collect the absorbed material using spark-proof tools and place it into a suitable,

sealed container for disposal.[4]

Decontaminate: Clean the spill area thoroughly with a suitable detergent and water.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[1]

Q5: What are the proper storage conditions for 2-Ethylhex-2-enal?

A5:

Store in a cool, dry, well-ventilated area designated for flammable liquids.

Keep containers tightly closed when not in use.[3]

Store away from sources of ignition and incompatible materials such as strong oxidizing

agents, strong acids, and bases.[3][5]

Ground and bond containers during transfer to prevent static discharge.[3]
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Issue Possible Cause Recommended Action

Strong, irritating odor detected

in the lab.

Minor spill or leak from a

container. Inadequate

ventilation.

Check all containers for proper

sealing. Increase ventilation. If

the odor persists, evacuate

and follow spill cleanup

procedures.

Skin redness or rash after

handling.

Direct skin contact with the

aldehyde. Possible allergic

sensitization.

Immediately wash the affected

area as per first-aid guidelines.

Review handling procedures

and PPE usage. Seek medical

advice and report the incident.

[1]

Material appears discolored or

has formed precipitates.

Potential polymerization or

oxidation upon exposure to air

or contaminants.

Do not use the material.

Consult the SDS for

information on chemical

stability and hazardous

decomposition products.

Dispose of the material

according to regulations.

Quantitative Data Summary (for 2-Ethylhex-2-enal)
Property Value Source

Molecular Formula C₈H₁₄O [2][6]

Molecular Weight 126.20 g/mol [2]

Boiling Point 175 - 179 °C @ 760 mmHg [5][6]

Flash Point
50.56 °C (123 °F) - 68 °C (154

°F)
[5][6][7]

Density 0.85 g/cm³ [5][7]

Vapor Pressure
1.17 mmHg @ 25 °C

(estimated)
[6]
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Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling
Liquid Aldehydes

Preparation:

Confirm the fume hood is operational and certified.

Gather all necessary materials, including the aldehyde, solvents, glassware, and spill kit.

Don all required PPE: safety goggles, lab coat, and chemical-resistant gloves.

Procedure:

Conduct all manipulations of the aldehyde inside the fume hood.

Use a properly grounded and bonded dispensing system for transferring large quantities.

[3]

For smaller quantities, use a glass syringe or pipette with a compatible bulb.

Keep the primary container tightly sealed when not in use.

Post-Procedure:

Wipe down the work area in the fume hood.

Properly dispose of any contaminated materials (e.g., pipette tips, wipes) in a designated

hazardous waste container.

Remove gloves and wash hands thoroughly with soap and water.

Visualizations
Logical Relationship: PPE Selection Workflow
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Assess Task Hazard Level

Low Hazard?
(e.g., handling sealed container)

High Hazard?
(e.g., open transfer, potential splash)

No

Standard Lab Attire
(Lab coat, safety glasses)

Yes

Spill or Aerosol Risk?

Yes

Enhanced PPE
(Goggles, chemical gloves,

lab coat)

No

No

Full Protection
(Face shield, impervious apron,

double gloves, respiratory protection)

Yes

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

Experimental Workflow: Spill Response Protocol
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Spill Occurs

Alert Personnel &
Evacuate Area

Don Appropriate PPE
(respirator, gloves, etc.)

Eliminate Ignition Sources

Contain Spill with
Inert Absorbent

Collect Material with
Spark-Proof Tools

Package for
Hazardous Waste Disposal

Decontaminate Area

Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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